Cas no 306274-78-2 (Oxazolidine-4-carboxylic acid)

• Product Name: Oxazolidine-4-carboxylic acid
• CAS No: 306274-78-2
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 300009
• PubChem ID: 4055113
• Update Time: 2025-07-23

Oxazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Oxazolidine-4-carboxylic acid
• 1,3-oxazolidine-4-carboxylic acid
• 4-OXAZOLIDINECARBOXYLIC ACID
• AKOS006222930
• oxazolidin-4-carboxylic acid
• FT-0752734
• DTXSID80398816
• 4-oxazolidinecarboxylicacid
• SCHEMBL316342
• J-502513
• (S)-oxazolidine-4-carboxylicacid
• SB47718
• Oxazolidine-4-carboxylicacid
• 306274-78-2
• 4-Oxazolidinecarboxylic acid, (4S)-
• DB-068316

• MDL： MFCD03426311
• Inchi： 1S/C4H7NO3/c6-4(7)3-1-8-2-5-3/h3,5H,1-2H2,(H,6,7)
• InChI Key： XFZIPCXDWCWTCH-UHFFFAOYSA-N
• SMILES： O1CNC(C(=O)O)C1

Computed Properties

• Exact Mass: 117.04300
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: -0.65430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Oxazolidine-4-carboxylic acid

Professional Introduction to Oxazolidine-4-carboxylic acid (CAS No. 306274-78-2)

Oxazolidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 306274-78-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolidine class, a structural motif characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a carboxylic acid functional group at the 4-position of the oxazolidine ring imparts unique chemical properties that make it a versatile intermediate in synthetic chemistry and a promising scaffold for drug discovery.

The structural framework of Oxazolidine-4-carboxylic acid facilitates its role as a building block in the synthesis of more complex molecules. The oxazolidine core is known for its stability and ability to participate in various chemical reactions, including nucleophilic additions and condensations. The carboxylic acid moiety, on the other hand, allows for further functionalization through esterification, amidation, or other transformations, enabling the creation of diverse pharmacophores.

In recent years, Oxazolidine-4-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the development of novel antibiotics. The oxazolidine scaffold is particularly relevant in this context due to its historical association with antifungal agents, such as linezolid, which demonstrated efficacy against multidrug-resistant bacterial strains. The incorporation of the carboxylic acid group into drug candidates allows for additional modifications that can enhance binding affinity and metabolic stability.

Recent advancements in computational chemistry have further highlighted the significance of Oxazolidine-4-carboxylic acid as a pharmacophoric element. Molecular modeling studies have revealed that this compound can effectively interact with biological targets by forming hydrogen bonds and hydrophobic interactions. These interactions are crucial for designing molecules with improved pharmacokinetic profiles and reduced side effects. For instance, virtual screening campaigns have identified several derivatives of Oxazolidine-4-carboxylic acid that exhibit potent activity against bacterial enzymes involved in essential metabolic pathways.

The synthesis of Oxazolidine-4-carboxylic acid itself has been optimized through various methodologies, including cyclocondensation reactions and catalytic processes. These synthetic routes not only provide access to pure samples but also offer opportunities for scalability, which is essential for industrial applications. Additionally, green chemistry principles have been integrated into these synthetic strategies to minimize environmental impact, ensuring sustainable production practices.

From a biological perspective, Oxazolidine-4-carboxylic acid has shown promise in modulating enzyme activity and protein-protein interactions. Its ability to act as a scaffold for peptidomimetics has been particularly intriguing. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. By leveraging the structural features of Oxazolidine-4-carboxylic acid, researchers have developed molecules that can selectively inhibit targets involved in inflammation, cancer, and infectious diseases.

The role of Oxazolidine-4-carboxylic acid in drug development extends beyond antibiotics and peptidomimetics. It has also been explored as a component in antiviral and anticancer agents. For example, derivatives of this compound have demonstrated inhibitory effects on viral proteases and kinases, making them valuable candidates for therapeutic intervention. Furthermore, its ability to form stable complexes with metal ions has opened avenues for developing metallodrugs, which are increasingly recognized for their unique mechanisms of action.

The integration of Oxazolidine-4-carboxylic acid into drug discovery pipelines has been facilitated by advances in high-throughput screening technologies. These technologies enable rapid assessment of large libraries of compounds for biological activity, allowing researchers to identify promising candidates more efficiently. Moreover, combinatorial chemistry approaches have been employed to generate diverse derivatives of Oxazolidine-4-carboxylic acid, expanding the chemical space available for exploration.

In conclusion, Oxazolidine-4-carboxylic acid (CAS No. 306274-78-2) represents a significant asset in pharmaceutical research due to its versatile structural features and broad range of applications. Its role as a precursor in antibiotic development, peptidomimetic design, and metallodrug synthesis underscores its importance in addressing critical challenges in medicine today. As research continues to uncover new therapeutic opportunities, compounds like Oxazolidine-4-carboxylic acid will undoubtedly remain at the forefront of innovation.